UL-766
Overview
Description
UL-766 is a chemically stable fluorescent marker of the ureter.
Scientific Research Applications
Ureter Visualization in Surgery
UL-766, a chemically stable fluorescent marker, has significant applications in surgical procedures. It is a water-soluble, net neutral C4'-O-alkyl heptamethine cyanine designed for efficient and selective renal clearance, making it ideal for visualizing the ureter during surgeries in the abdomen and pelvis. This compound is synthesized through a concise sequence involving an N- to O-transposition reaction. Its unique property of not reacting with glutathione and the cellular proteome, unlike other molecules used for ureter visualization, highlights its effectiveness in a surgical context (Cha et al., 2018).
Use in Inflammatory Models
Further studies have explored the use of this compound in laparoscopic procedures within inflamed environments. A study using a swine model with an inflamed abdomen demonstrated the feasibility of this compound in aiding ureteral identification during laparoscopy. This research proves the dye's effectiveness even in the presence of tissue edema and erythema, which are common challenges in surgical settings (Lau et al., 2020).
properties
Molecular Formula |
C50H73N3O13S2 |
|---|---|
Molecular Weight |
988.26 |
IUPAC Name |
1-(2-(2-(2-Methoxyethoxy)ethoxy)ethyl)-2-((E)-2-((E)-3-(2-((E)-1-(2-(2-(2-methoxyethoxy)ethoxy)ethyl)-3,3-dimethyl-5-sulfonatoindolin-2-ylidene)ethylidene)-2-(3-(trimethylammonio)propoxy)cyclohex-1-en-1-yl)vinyl)-3,3-dimethyl-3H-indol-1-ium-5-sulfonate |
InChI |
InChI=1S/C50H73N3O13S2/c1-49(2)42-36-40(67(54,55)56)16-18-44(42)51(22-26-62-32-34-64-30-28-60-8)46(49)20-14-38-12-10-13-39(48(38)66-25-11-24-53(5,6)7)15-21-47-50(3,4)43-37-41(68(57,58)59)17-19-45(43)52(47)23-27-63-33-35-65-31-29-61-9/h14-21,36-37H,10-13,22-35H2,1-9H3 |
InChI Key |
MRAOVJTWSZZVAK-UHFFFAOYSA-N |
SMILES |
O=S(C1=CC2=C([N+](CCOCCOCCOC)=C(/C=C/C3=C(OCCC[N+](C)(C)C)/C(CCC3)=C/C=C4N(CCOCCOCCOC)C5=C(C=C(S(=O)([O-])=O)C=C5)C/4(C)C)C2(C)C)C=C1)([O-])=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Ureter-Label-766; UreterLabel766; Ureter Label 766; Ureter Label-766; UL-766; UL766; UL 766 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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